Cas no 2172489-12-0 (2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• CAS No: 2172489-12-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6499313
• PubChem ID: 165823914
• Update Time: 2025-07-17

2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• 2-[N-(2,2-dimethylpropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]acetic acid
• EN300-1529797
• 2172489-12-0

• Inchi： 1S/C28H36N2O5/c1-19(26(33)30(16-25(31)32)18-28(2,3)4)10-9-15-29-27(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,9-10,15-18H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： KLRCJFSGLTXSHD-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid

2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic Acid (CAS No. 2172489-12-0): An Overview

2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS No. 2172489-12-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with a variety of coupling reagents. In the context of 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid, the Fmoc group serves to protect the amino functionality during multi-step synthetic processes, ensuring that the desired product is obtained with high purity and yield.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the use of this compound as a scaffold for designing small molecule inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. The unique structure of 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid allows it to bind selectively to specific protein interfaces, thereby modulating PPIs with high specificity and affinity.

The branched alkyl chain in 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid also contributes to its favorable pharmacokinetic properties. This structural feature enhances solubility and bioavailability, which are crucial for effective drug delivery. Additionally, the branched alkyl chain can be modified to optimize the compound's pharmacological profile for specific therapeutic applications.

Synthesis of 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The Fmoc group is introduced using fluorenylmethoxycarbonyl chloride under basic conditions, followed by coupling with an appropriate amine or carboxylic acid derivative. The final deprotection step is usually performed using a mild base such as piperidine in dimethylformamide (DMF).

The versatility of this compound has also been demonstrated in its use as a building block for more complex molecular architectures. For example, it has been employed in the synthesis of peptidomimetics and other bioactive molecules that mimic natural peptides but exhibit improved stability and pharmacological properties. These peptidomimetics have shown promise in various therapeutic areas, including cancer therapy and neurodegenerative diseases.

In conclusion, 2-N-(2,2-dimethylpropyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS No. 2172489-12-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex bioactive molecules.